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Introduction

YNT-185 is a potent and selective non-peptide agonist for the orexin type-2 receptor (OX2R).
[1][2][3] Orexin neuropeptides are central to the regulation of wakefulness, and their deficiency
leads to narcolepsy, a sleep disorder characterized by excessive daytime sleepiness and
cataplexy.[4] YNT-185 mimics the action of endogenous orexin, offering a potential therapeutic
avenue for narcolepsy and other disorders associated with hypersomnia.[2][4] Preclinical
studies in mouse models have demonstrated that YNT-185 effectively promotes wakefulness
and ameliorates narcolepsy-cataplexy symptoms.[1][2][5]

This document provides detailed application notes and protocols for the in vivo administration
of YNT-185 based on published preclinical research.

Quantitative Data Summary

The following tables summarize the key quantitative data from in vivo studies involving YNT-
185 administration in mice.
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Table 1: YNT-185 Efficacy and Selectivity

Parameter Value Species/Cell Line Reference
Human OX2R in CHO
OX2R EC50 0.028 pM (28 nM) [1]I3]
cells
Human OX1R in CHO
OX1R EC50 2.75 uM [1][3]
cells
o ~100-fold for OX2R
Selectivity - [3]
over OX1R
Table 2: In Vivo Administration Protocols and Efficacy in Mice
Administrat Dosage Vehicle/Sol Key Animal
) T Reference
ion Route Range vent Findings Model
Wild-type,
Increased ]
Orexin
_ wakefulness;
Intraperitonea 10% DMSO, knockout,
] 20-60 mg/kg ] Suppressed ) [1][2][5][6]
[ (i.p.) 90% Corn Qil ) and Orexin
cataplexy-like
_ neuron-
episodes. _
ablated mice
Dose-
dependent )
] ) ) Wild-type and
Intracerebrov Saline (YNT- increase in )
) ) Orexin
entricular 30-300 nmol 185<2HCI wake time for [1][5]
_ receptor-
(i.cv) form) 3 hours; o ]
deficient mice
Decreased
NREM sleep.

Experimental Protocols
Protocol 1: Intraperitoneal (i.p.) Administration of YNT-

185 in Mice
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This protocol describes the preparation and administration of YNT-185 for assessing its effects
on wakefulness and cataplexy-like behavior in mice.

Materials:

YNT-185

e Dimethyl sulfoxide (DMSO)

e Corn Qil

 Sterile microcentrifuge tubes

» Vortex mixer

e Sonicator (optional)

« Insulin syringes (or other appropriate syringes for i.p. injection)
e Animal balance

o Appropriate mouse strain (e.g., C57BL/6J, orexin knockout)
Procedure:

e Preparation of YNT-185 Formulation:

[e]

To prepare a stock solution, dissolve YNT-185 in DMSO.
o For the final working solution, prepare a vehicle of 10% DMSO in 90% Corn Oil.[1]

o Add the appropriate volume of the YNT-185 stock solution to the corn oil to achieve the
desired final concentration (e.g., for a 20 mg/kg dose in a 25g mouse with an injection
volume of 100 pL, the concentration would be 5 mg/mL).

o Vortex the solution thoroughly to ensure a homogenous suspension. Gentle heating or
sonication can be used to aid dissolution if precipitation occurs.[1]

o Itis recommended to prepare the working solution fresh on the day of the experiment.[1]
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e Animal Preparation and Dosing:
o Weigh each mouse accurately to determine the precise injection volume.

o Administer YNT-185 via intraperitoneal injection at a dosage of 20-40 mg/kg.[1] Higher
doses of up to 60 mg/kg have been used to assess effects on cataplexy.[5][6]

o For control groups, administer the vehicle (10% DMSO, 90% Corn Oil) at the same
volume.

e Post-Administration Monitoring:

o Monitor the animals for changes in sleep/wake states using electroencephalography
(EEG) and electromyography (EMG) recordings.

o For narcolepsy models, assess the frequency and latency of cataplexy-like episodes.[5][6]

Protocol 2: Intracerebroventricular (i.c.v.) Administration
of YNT-185 in Mice

This protocol is for the direct central administration of YNT-185 to bypass the blood-brain
barrier. This method is suitable for mechanistic studies confirming the central action of the
compound.

Materials:

¢ YNT-185 dihydrochloride (YNT-185<2HCI), the water-soluble form.[5]
» Sterile saline

 Stereotaxic apparatus

e Anesthesia (e.g., isoflurane)

e Hamilton syringe

e Cannula implantation surgery equipment
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e Appropriate mouse strain

Procedure:

Surgical Implantation of Cannula:

o Prior to the experiment, mice must be surgically implanted with a guide cannula directed at
a cerebral ventricle (e.g., the lateral ventricle). This requires stereotaxic surgery under
anesthesia. Allow for a sufficient recovery period post-surgery.

Preparation of YNT-185 Solution:

o Dissolve YNT-185 dihydrochloride in sterile saline to the desired concentration.[5] Doses
ranging from 30 to 300 nmol have been shown to be effective.[5]

o Prepare a vehicle control of sterile saline.

I.c.v. Injection:

o On the day of the experiment, gently restrain the mouse and connect a Hamilton syringe
filled with the YNT-185 solution to the internal cannula.

o Infuse the desired volume slowly into the ventricle.

Post-Administration Monitoring:

o Monitor sleep/wake patterns using EEG/EMG recordings. I.c.v. administration of YNT-185
has been shown to significantly increase wake time for up to 3 hours post-injection in a
dose-dependent manner.[1][5]

Visualizations
Signaling Pathway of YNT-185
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Caption: YNT-185 binds to and activates the OX2R, a Gg-protein coupled receptor, leading to
increased intracellular calcium and neuronal activation, ultimately promoting wakefulness.

Experimental Workflow for In Vivo Administration
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Caption: A typical workflow for an in vivo study of YNT-185, from preparation and administration
to data acquisition and analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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